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Introduction
Manganese (Mn) is a naturally occurring element frequently found in groundwater sources.

While an essential nutrient at low concentrations, elevated levels of manganese in drinking

water can lead to aesthetic issues such as black staining of laundry and plumbing fixtures, and

an unpleasant metallic taste.[1][2] More critically, recent studies have indicated potential

neurotoxic effects associated with chronic exposure to high concentrations of manganese in

drinking water, prompting stricter regulatory limits.[3] Consequently, effective removal of

manganese is a critical objective for water treatment facilities.

Potassium permanganate (KMnO₄), a powerful oxidizing agent, is a widely utilized and

effective chemical for the removal of dissolved manganese from drinking water.[1][4][5] This

document provides detailed application notes, experimental protocols, and key data for

researchers and professionals involved in water quality management and treatment process

optimization.

Chemical Principle of Manganese Removal
The primary mechanism of manganese removal using potassium permanganate is the

oxidation of soluble divalent manganese (Mn²⁺) to insoluble manganese dioxide (MnO₂), which
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can then be removed through sedimentation and filtration.[6][7][8]

The overall chemical reaction is as follows:

3Mn²⁺ + 2KMnO₄ + 2H₂O → 5MnO₂(s) + 2K⁺ + 4H⁺[9]

In this reaction, the permanganate ion (MnO₄⁻), where manganese is in the +7 oxidation state,

is reduced to manganese dioxide (MnO₂), where manganese is in the +4 oxidation state.

Concurrently, the soluble Mn²⁺ is oxidized to the solid MnO₂.

Key Treatment Parameters and Quantitative Data
The efficiency of manganese removal by potassium permanganate is influenced by several

key parameters. The following tables summarize critical quantitative data for process

optimization.

Table 1: Stoichiometric and Practical Dosing of Potassium Permanganate

Parameter Value Notes

Theoretical Stoichiometric

Dose

1.92 mg KMnO₄ per 1 mg

Mn²⁺

This is the chemically

calculated ideal dose.[1][10]

Practical Dosing Ratio
1.9 to 4.2 mg KMnO₄ per 1 mg

Mn²⁺

The actual required dose is

higher due to the presence of

other oxidizable substances

like iron and organic matter.

Iron (Fe²⁺) Oxidant Demand
~0.94 mg KMnO₄ per 1 mg

Fe²⁺

Iron is often co-present with

manganese and will also

consume permanganate.[6]

Hydrogen Sulfide (H₂S)

Oxidant Demand
~2.2 mg KMnO₄ per 1 mg H₂S

Hydrogen sulfide, if present,

will also create an oxidant

demand.[6]

Table 2: Optimal Operating Conditions for Manganese Removal
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Parameter Optimal Range Impact on Efficiency

pH 7.2 - 8.5

The reaction rate is

significantly faster at neutral to

slightly alkaline pH. Oxidation

is sluggish below pH 7.[6][10]

Contact Time 5 - 30 minutes

For non-complexed

manganese, less than 5

minutes may be sufficient at

optimal pH.[10] Longer times

are needed for complexed

manganese or lower

temperatures.

Temperature > 5°C
Lower temperatures can

decrease the reaction rate.[11]

Residual Permanganate Not detectable (no pink color)

Excess permanganate can

lead to pink water complaints

and must be avoided.[1][10]

Table 3: Typical Manganese Removal Performance

Initial Mn
Concentrati
on (mg/L)

KMnO₄
Dose (mg/L)

pH
Contact
Time (min)

Removal
Efficiency
(%)

Final Mn
Concentrati
on (mg/L)

2.0
7.8 (Dosing

Ratio: 3.9)
7.5 40 98.21% 0.036

0.150 - 0.250
0.5 - 0.75 (as

Mn)
- 2.8 up to 100% < 0.005

0.18 - 0.19 0.75 - - - 0.03 - 0.04

0.33 - - - 93.9% 0.02

0.28 - - - 96.4% 0.01

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://h2operators.com/permanganate-dosing-manganese-removal/
https://www.suezwaterhandbook.com/processes-and-technologies/drinking-water-treatment/specifics-water-treatment/manganese-removal
https://www.suezwaterhandbook.com/processes-and-technologies/drinking-water-treatment/specifics-water-treatment/manganese-removal
https://districtofmackenzie.ca/wp-content/uploads/2021/11/manganese.pdf
https://wcwc.ca/wp-content/uploads/2020/06/WCWC-Fact-Sheet_Vol-2_Issue-4_Removal-of-Manganese-from-Drinking-Water.pdf
https://www.suezwaterhandbook.com/processes-and-technologies/drinking-water-treatment/specifics-water-treatment/manganese-removal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data compiled from multiple sources for illustrative purposes.[9][12][13][14]

Experimental Protocols
Jar Testing for Optimal Potassium Permanganate
Dosage
Jar testing is a critical laboratory procedure to determine the optimal chemical dosage for a

specific water source.[6][15][16]

Objective: To determine the most effective and economical dose of potassium permanganate
to achieve the target manganese concentration without causing pink water.

Materials:

Jar testing apparatus with multiple stirrers

Beakers (1-liter or 2-liter)

Pipettes and burettes for accurate dosing

Raw water sample

Potassium permanganate stock solution (e.g., 1 g/L)

pH meter

Turbidimeter

Manganese analysis equipment (e.g., spectrophotometer, ICP-MS)[17]

0.45 µm filters

Procedure:

Sample Preparation: Fill a series of six beakers with a known volume of the raw water to be

tested (e.g., 1 liter).
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Initial Analysis: Measure and record the initial pH, turbidity, and manganese concentration of

the raw water.

Dosing: While stirring the beakers at a rapid mix speed (e.g., 100 rpm), add varying doses of

the potassium permanganate stock solution to each beaker. It is advisable to bracket the

theoretical dose. For example, if the raw water has 0.5 mg/L of manganese, the theoretical

dose is approximately 0.96 mg/L. Test doses could be 0.5, 1.0, 1.5, 2.0, 2.5, and 3.0 mg/L.

Rapid Mix: Continue rapid mixing for 1-2 minutes to ensure complete dispersion of the

chemical.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-30 rpm) for a

period that simulates the plant's contact time (e.g., 15-30 minutes).[13]

Settling: Turn off the stirrers and allow the precipitate to settle for a predetermined time (e.g.,

30 minutes).

Sample Collection and Analysis:

Carefully draw a supernatant sample from each beaker from a point midway between the

surface and the settled floc.

Visually inspect each beaker for any residual pink color.

Measure the pH and turbidity of each supernatant sample.

Filter a portion of each supernatant sample through a 0.45 µm filter and analyze for

residual dissolved manganese.

Data Interpretation: The optimal dose is the lowest dose that achieves the target manganese

level (typically <0.05 mg/L) without leaving a residual pink color and resulting in good floc

formation and settling.

Pilot-Scale Testing Protocol Outline
For a more comprehensive evaluation, pilot-scale testing is recommended to simulate the full-

scale treatment process.[18][19]
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Objective: To validate the optimal dosage and operational parameters determined from jar

testing under continuous flow conditions and to assess the performance of the subsequent

filtration stage.

Equipment:

Pilot-scale water treatment train including:

Raw water pump

Chemical dosing pumps for potassium permanganate and any other required chemicals

(e.g., coagulants)

Rapid mix tank

Flocculation tank(s)

Clarifier/Sedimentation tank

Filtration unit (e.g., manganese greensand filter, multimedia filter)[18][19]

Online monitoring instruments for pH, turbidity, and manganese (if available).

Laboratory equipment for grab sample analysis.

Procedure:

System Setup: Configure the pilot plant to mimic the proposed full-scale treatment process.

Startup and Stabilization: Begin pumping raw water through the system. Allow the system to

stabilize before introducing chemicals.

Chemical Dosing: Based on the results of the jar testing, set the potassium permanganate
dosing pump to the determined optimal dose.

Process Monitoring:
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Collect grab samples at various points in the treatment train (e.g., raw water, after rapid

mix, after flocculation, clarified water, filtered water) at regular intervals.

Analyze samples for manganese (total and dissolved), iron, pH, turbidity, and residual

permanganate.

Parameter Adjustment: Adjust the chemical dose, mixing speeds, and flow rates as

necessary to optimize performance.

Filter Performance Evaluation:

Monitor the head loss across the filter to determine backwash frequency.

Analyze the backwash water to quantify the amount of manganese solids removed.

Data Analysis: Evaluate the overall removal efficiency of manganese and other

contaminants. Assess the stability and robustness of the process under varying raw water

quality conditions.

Analytical Methods for Manganese Determination
Accurate measurement of manganese is crucial for process control. Several methods are

available:[17]

Table 4: Common Analytical Methods for Manganese in Water
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Method Principle
Typical Detection
Limit

Notes

Colorimetric Methods

(e.g., PAN Method)

A reagent is added to

the water sample,

causing a color

change proportional to

the manganese

concentration.[17][20]

~0.01 mg/L

Simple, rapid, and

suitable for field and

process control.[3][20]

Atomic Absorption

Spectrometry (AAS)

Measures the

absorption of light by

manganese atoms in

the sample.[17]

~0.01 mg/L

High precision and

accuracy, but requires

laboratory

instrumentation.

Inductively Coupled

Plasma-Mass

Spectrometry (ICP-

MS)

A highly sensitive

technique that can

detect and quantify

trace elements.[17]

< 0.001 mg/L

Very low detection

limits, suitable for

research and stringent

regulatory

compliance.

Anodic Stripping

Voltammetry (ASV)

An electrochemical

method for trace metal

analysis.

~0.002 mg/L

A sensitive method

suitable for ground,

drinking, and surface

waters.[21]

Visualizations
Chemical Reaction Pathway
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Caption: Oxidation of soluble manganese to insoluble manganese dioxide.

Experimental Workflow for Optimal Dosage
Determination
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Caption: Workflow for determining optimal potassium permanganate dosage via jar testing.
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Logic Diagram for a Typical Treatment Process

Raw Water
(High Mn²⁺) KMnO₄ Dosing Rapid Mix Flocculation Sedimentation/
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(e.g., Greensand)
Treated Water

(Low Mn)
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Caption: A typical water treatment process for manganese removal using potassium
permanganate.

Conclusion
Potassium permanganate is a highly effective oxidant for the removal of manganese from

drinking water. Successful implementation requires a thorough understanding of the underlying

chemistry and careful control of key operational parameters, including dosage, pH, and contact

time. The experimental protocols provided herein, particularly jar testing, are essential for

optimizing the treatment process for specific raw water characteristics. By applying these

principles and methodologies, water treatment professionals can ensure the consistent and

efficient removal of manganese to meet aesthetic and health-based water quality standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wcwc.ca [wcwc.ca]

2. wcwc.ca [wcwc.ca]

3. researchgate.net [researchgate.net]

4. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]

5. drinking-water.extension.org [drinking-water.extension.org]

6. h2operators.com [h2operators.com]

7. What is the mechanism of Potassium Permanganate? [synapse.patsnap.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3395993?utm_src=pdf-body-img
https://www.benchchem.com/product/b3395993?utm_src=pdf-body
https://www.benchchem.com/product/b3395993?utm_src=pdf-body
https://www.benchchem.com/product/b3395993?utm_src=pdf-body
https://www.benchchem.com/product/b3395993?utm_src=pdf-custom-synthesis
https://wcwc.ca/wp-content/uploads/2020/06/WCWC-Fact-Sheet_Vol-2_Issue-4_Removal-of-Manganese-from-Drinking-Water.pdf
https://wcwc.ca/wp-content/uploads/2020/01/Evaluation-of-Greensand-Filtration-Operation-for-the-Reduction-of-Manganese.pdf
https://www.researchgate.net/publication/361140296_Considerations_for_new_manganese_analytical_techniques_for_drinking_water_quality_management
https://ecoquery.ecoinvent.org/3.11/cutoff/dataset/609/lci
https://drinking-water.extension.org/drinking-water-treatment-potassium-permanganate/
https://h2operators.com/permanganate-dosing-manganese-removal/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-potassium-permanganate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Lesson 7: Using Oxidation for Removal of Iron and Manganese [water.mecc.edu]

9. e3s-conferences.org [e3s-conferences.org]

10. Specifics Water treatment manganese removal - Degremont® [suezwaterhandbook.com]

11. districtofmackenzie.ca [districtofmackenzie.ca]

12. mdpi.com [mdpi.com]

13. wcwc.ca [wcwc.ca]

14. dergipark.org.tr [dergipark.org.tr]

15. scribd.com [scribd.com]

16. Rocky Mountain Water Quality Analysts Association - Jar Testing for Treatment Process
Optimization [rmwqaa.org]

17. Methods for Determining Manganese Levels in Drinking and Wastewater - Palintest
[palintest.com]

18. wcwc.ca [wcwc.ca]

19. researchgate.net [researchgate.net]

20. cdn.hach.com [cdn.hach.com]

21. Determination of manganese in water samples by anodic stripping voltammetry |
Metrohm [metrohm.com]

To cite this document: BenchChem. [Application Notes and Protocols: Potassium
Permanganate for Manganese Removal in Drinking Water]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3395993#potassium-
permanganate-for-manganese-removal-in-drinking-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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